Cas no 2228910-11-8 (4-amino-3-(methylsulfanyl)methylbutanoic acid)

• Product Name: 4-amino-3-(methylsulfanyl)methylbutanoic acid
• CAS No: 2228910-11-8
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 6441047
• PubChem ID: 145960884
• Update Time: 2025-10-28

4-amino-3-(methylsulfanyl)methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(methylsulfanyl)methylbutanoic acid
• 4-amino-3-[(methylsulfanyl)methyl]butanoic acid
• CHEMBL4127635
• 2228910-11-8
• EN300-1768158

• Inchi： 1S/C6H13NO2S/c1-10-4-5(3-7)2-6(8)9/h5H,2-4,7H2,1H3,(H,8,9)
• InChI Key： JFTODOXZCJKFIC-UHFFFAOYSA-N
• SMILES： S(C)CC(CN)CC(=O)O

Computed Properties

• Exact Mass: 163.06669983g/mol
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 88.6Ų

Additional information on 4-amino-3-(methylsulfanyl)methylbutanoic acid

Introduction to 4-amino-3-(methylsulfanyl)methylbutanoic acid (CAS No. 2228910-11-8)

4-amino-3-(methylsulfanyl)methylbutanoic acid, identified by the Chemical Abstracts Service (CAS) number 2228910-11-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This amino acid derivative exhibits a unique structural configuration that positions it as a potential candidate for various therapeutic applications. The presence of both an amino group and a methylsulfanyl substituent in its molecular framework imparts distinct chemical properties, making it a subject of extensive research and development.

The molecular structure of 4-amino-3-(methylsulfanyl)methylbutanoic acid consists of a four-carbon chain with an amino group at the terminal carbon and a methylsulfanyl group attached to the third carbon. This arrangement creates a chiral center, allowing for the existence of stereoisomers, which can significantly influence its biological activity. The compound’s solubility, stability, and reactivity are further modulated by the presence of these functional groups, making it a versatile building block in synthetic chemistry.

In recent years, there has been growing interest in 4-amino-3-(methylsulfanyl)methylbutanoic acid due to its potential role in drug discovery and development. Its structural features suggest applications in the synthesis of enzyme inhibitors, neurotransmitter analogs, and other bioactive molecules. For instance, the amino group can participate in hydrogen bonding interactions with biological targets, while the methylsulfanyl group may enhance lipophilicity, improving membrane permeability and bioavailability.

One of the most compelling aspects of 4-amino-3-(methylsulfanyl)methylbutanoic acid is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its scaffold to develop novel compounds with enhanced pharmacological properties. For example, derivatives of this molecule have shown promise in preclinical studies as potential treatments for neurological disorders, where precise modulation of amino acid-based signaling pathways is crucial.

The chemical reactivity of 4-amino-3-(methylsulfanyl)methylbutanoic acid also makes it valuable in organic synthesis. The amino group can be easily functionalized through acylation, amidation, or other reactions, allowing chemists to tailor its properties for specific applications. Similarly, the methylsulfanyl group can undergo substitution reactions, enabling further diversification of its derivatives. These characteristics make it an indispensable tool in medicinal chemistry laboratories.

Advances in computational chemistry have further accelerated the exploration of 4-amino-3-(methylsulfanyl)methylbutanoic acid. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict and optimize its efficacy. These simulations have been instrumental in identifying lead compounds for drug development pipelines, reducing the time and cost associated with traditional experimental approaches.

The synthesis of 4-amino-3-(methylsulfanyl)methylbutanoic acid has also seen significant advancements. Modern synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for research purposes. Techniques such as enzymatic catalysis and flow chemistry have been particularly useful in achieving high yields and purity levels. These improvements have not only facilitated academic research but also paved the way for industrial applications.

In conclusion, 4-amino-3-(methylsulfanyl)methylbutanoic acid (CAS No. 2228910-11-8) represents a fascinating compound with diverse applications in pharmaceutical chemistry and biochemistry. Its unique structural features and chemical properties make it a valuable tool for drug discovery and synthetic chemistry. As research continues to uncover new possibilities for this molecule, its significance in advancing therapeutic interventions is likely to grow even further.